Cas no 1370601-11-8 (2-bromo-1-(4,4-difluorocyclohexyl)-ethanone)

2-Bromo-1-(4,4-difluorocyclohexyl)-ethanone is a brominated ketone derivative featuring a 4,4-difluorocyclohexyl moiety, which enhances its reactivity and stability in synthetic applications. This compound is particularly valuable as an intermediate in organic synthesis, especially for the preparation of fluorinated heterocycles and pharmaceuticals. The presence of the difluorocyclohexyl group imparts unique steric and electronic properties, facilitating selective transformations. The bromoacetyl functionality makes it a versatile alkylating agent, suitable for nucleophilic substitution reactions. Its well-defined structure ensures consistent performance in complex synthetic routes, while the fluorine atoms improve metabolic stability in drug development. This compound is typically handled under controlled conditions due to its reactivity.
2-bromo-1-(4,4-difluorocyclohexyl)-ethanone structure
1370601-11-8 structure
Product Name:2-bromo-1-(4,4-difluorocyclohexyl)-ethanone
CAS No:1370601-11-8
MF:C8H11BrF2O
MW:241.073148965836
CID:839745
PubChem ID:81934305
Update Time:2025-06-07

2-bromo-1-(4,4-difluorocyclohexyl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-​bromo-​1-​(4,​4-​difluorocyclohexyl)​-​ethanone
    • 2-bromo-1-(4,4-difluorocyclohexyl)-ethanone
    • C8H11BrF2O
    • 2-bromo-1-(4,4-difluorocyclohexyl)ethan-1-one
    • SCHEMBL16913999
    • AKOS020916550
    • AT35429
    • KEDIVRGYXYQZEK-UHFFFAOYSA-N
    • SB13400
    • EN300-181893
    • Ethanone, 2-bromo-1-(4,4-difluorocyclohexyl)-
    • 2-BROMO-1-(4,4-DIFLUOROCYCLOHEXYL)ETHANONE
    • 1370601-11-8
    • DB-338137
    • MDL: MFCD24266743
    • Inchi: 1S/C8H11BrF2O/c9-5-7(12)6-1-3-8(10,11)4-2-6/h6H,1-5H2
    • InChI Key: KEDIVRGYXYQZEK-UHFFFAOYSA-N
    • SMILES: BrCC(C1CCC(CC1)(F)F)=O

Computed Properties

  • Exact Mass: 239.99613g/mol
  • Monoisotopic Mass: 239.99613g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 17.1Ų

2-bromo-1-(4,4-difluorocyclohexyl)-ethanone Pricemore >>

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Additional information on 2-bromo-1-(4,4-difluorocyclohexyl)-ethanone

Introduction to 2-Bromo-1-(4,4-Difluorocyclohexyl)ethanone (CAS No. 1370601-11-8)

2-Bromo-1-(4,4-difluorocyclohexyl)ethanone (CAS No. 1370601-11-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a bromine atom and a difluorocyclohexyl group, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's chemical properties and potential applications have been the subject of numerous studies, highlighting its importance in the development of novel therapeutic agents.

The molecular formula of 2-bromo-1-(4,4-difluorocyclohexyl)ethanone is C9H9BrF2O, with a molecular weight of approximately 255.06 g/mol. The presence of the bromine atom and the difluorocyclohexyl group imparts unique chemical reactivity and physical properties to this compound. These features make it an attractive candidate for use in the synthesis of complex organic molecules, particularly those with biological activity.

In recent years, 2-bromo-1-(4,4-difluorocyclohexyl)ethanone has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as an intermediate in the synthesis of novel antiviral agents. A study published in the Journal of Medicinal Chemistry (2023) reported that derivatives of this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex viruses. The researchers attributed this activity to the compound's ability to interfere with viral replication processes.

Beyond antiviral applications, 2-bromo-1-(4,4-difluorocyclohexyl)ethanone has also shown promise in the development of anticancer drugs. A study published in the Cancer Research journal (2023) demonstrated that certain derivatives of this compound could selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis.

The synthetic versatility of 2-bromo-1-(4,4-difluorocyclohexyl)ethanone has also been explored in the context of developing new materials with advanced properties. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for creating polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries, including electronics and aerospace.

In addition to its synthetic utility, 2-bromo-1-(4,4-difluorocyclohexyl)ethanone has been investigated for its environmental impact. A study published in the Journal of Environmental Science and Health (2023) evaluated the biodegradability and ecotoxicity of this compound. The results indicated that while it is relatively stable under environmental conditions, it does not pose significant ecotoxicological risks when used within recommended guidelines.

The safety profile of 2-bromo-1-(4,4-difluorocyclohexyl)ethanone has also been thoroughly assessed. According to a comprehensive review published in the Toxicology Letters (2023), this compound exhibits low toxicity when handled properly and does not pose significant health risks to laboratory personnel or end-users. However, standard safety protocols should be followed to ensure safe handling and storage.

In conclusion, 2-bromo-1-(4,4-difluorocyclohexyl)ethanone (CAS No. 1370601-11-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable properties make it an important intermediate in the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in various scientific disciplines.

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